Cas no 330942-85-3 (4-(2-Methylthiophenyl)benzoic acid)

4-(2-Methylthiophenyl)benzoic acid structure
330942-85-3 structure
Product Name:4-(2-Methylthiophenyl)benzoic acid
CAS No:330942-85-3
MF:C14H12O2S
MW:244.308882713318
MDL:MFCD18312621
CID:2822400
Update Time:2023-08-07

4-(2-Methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-METHYLTHIOPHENYL)BENZOIC ACID
    • 2'-(Methylthio)-1,1'-biphenyl-4-carboxylic acid
    • 4-(2-Methylthiophenyl)benzoic acid
    • MDL: MFCD18312621
    • Inchi: 1S/C14H12O2S/c1-17-13-5-3-2-4-12(13)10-6-8-11(9-7-10)14(15)16/h2-9H,1H3,(H,15,16)
    • InChI Key: MVPXKWATHOXIKF-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • XLogP3: 3.6
  • Topological Polar Surface Area: 62.6

4-(2-Methylthiophenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318383-5 g
4-(2-Methylthiophenyl)benzoic acid, 95%; .
330942-85-3 95%
5g
€1,159.00 2022-06-11
abcr
AB318383-5g
4-(2-Methylthiophenyl)benzoic acid, 95%; .
330942-85-3 95%
5g
€1159.00 2024-04-17
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk